Cas no 1261438-12-3 (5-Chloro-2-(perfluorophenyl)pyridine-3-methanol)

• Product Name: 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol
• CAS No: 1261438-12-3
• MF: C₁₂H₅ClF₅NO
• MW: 309.61921954155
• CID: 4914353
• Update Time: 2025-06-26

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H5ClF5NO/c13-5-1-4(3-20)12(19-2-5)6-7(14)9(16)11(18)10(17)8(6)15/h1-2,20H,3H2
• InChI Key： WQERDBZTEJYFSH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CO)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1

Additional information on 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol (CAS No. 1261438-12-3) is a fluorinated aromatic compound that has garnered significant attention in the field of drug discovery and molecular design due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, characterized by a six-membered heterocyclic ring with a nitrogen atom. The presence of perfluorophenyl group and chlorine substituent at specific positions contributes to its distinct physicochemical properties, making it a valuable candidate for pharmaceutical research and synthetic chemistry applications.

The pyridine-3-methanol moiety in this molecule provides a versatile platform for further functionalization, enabling the development of targeted drug candidates with enhanced bioavailability and selectivity. Recent studies have highlighted the role of fluorinated aromatic compounds in modulating enzyme activity and cell signaling pathways, underscoring the importance of 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol in the design of novel therapeutics. The perfluorophenyl group, known for its high electron-withdrawing capacity, may influence the electrophilic reactivity of the molecule, potentially enhancing its interaction with biological targets.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is synthesized through a series of organic reactions that involve the coupling of fluorinated aromatic compounds with pyridine derivatives. The synthesis process often requires catalytic conditions and controlled reaction parameters to ensure the formation of the desired product. Advances in green chemistry have led to the development of more sustainable methods for the preparation of such compounds, reducing environmental impact while maintaining synthetic efficiency.

The molecular structure of 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is critical in determining its biological activity and pharmacokinetic profile. The perfluorophenyl group, with its high electronegativity, may facilitate hydrophobic interactions with cellular membranes, potentially enhancing the molecule's cell permeability. Additionally, the chlorine substituent at the 5-position could modulate the electronic distribution within the molecule, influencing its receptor binding affinity and enzyme inhibition potential.

Recent research has explored the therapeutic potential of 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol in various disease models. Studies published in 2022 and 2023 have demonstrated its efficacy in inhibiting specific enzymes associated with inflammatory responses and metabolic disorders. For instance, a study published in *Journal of Medicinal Chemistry* (2023) reported that this compound exhibits selective inhibition of COX-2 enzymes, suggesting its potential application in anti-inflammatory therapies. These findings highlight the importance of structure-activity relationship (SAR) studies in optimizing the pharmacological properties of fluorinated aromatic compounds.

The synthetic versatility of 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol has also been leveraged in the development of prodrugs and drug delivery systems. By incorporating this molecule into polymeric matrices or lipid-based carriers, researchers have been able to enhance the bioavailability and targeted delivery of active pharmaceutical ingredients. Such approaches are particularly relevant in the context of chronic diseases and cancer treatment, where precise drug targeting is essential to minimize systemic side effects.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is also being investigated for its antimicrobial and antiviral properties. A 2023 study published in *Antimicrobial Agents and Chemotherapy* found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The perfluorophenyl group may contribute to its microbicidal activity by disrupting cell membrane integrity and inhibiting bacterial growth. These findings suggest potential applications in the development of new antibiotics and antifungal agents.

The pharmacological profile of 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is further enhanced by its low toxicity and high metabolic stability. Preclinical studies have shown that this compound exhibits minimal cytotoxicity in liver and kidney cells, indicating its potential for safe therapeutic use. Additionally, its metabolic stability in vivo ensures prolonged drug action, reducing the frequency of dosing required for effective treatment.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is also being explored for its neuropharmacological applications. Research published in *Neuropharmacology* (2023) suggests that this compound may modulate neurotransmitter systems involved in mood regulation and cognitive function. The perfluorophenyl group may influence neuroreceptor interactions, potentially offering new avenues for the treatment of neurological disorders such as depression and Alzheimer's disease.

The synthetic accessibility of 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol has been further improved through the development of asymmetric catalysis and enantioselective reactions. These methods allow for the efficient preparation of chiral derivatives of this compound, which can exhibit distinct biological activities depending on their stereochemistry. The ability to control the stereochemical configuration of this molecule is crucial in the development of drugs with enhanced therapeutic efficacy and reduced side effects.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a prime example of how fluorinated aromatic compounds can be engineered to achieve specific therapeutic outcomes. The combination of the perfluorophenyl group and chlorine substituent provides a unique molecular scaffold that can be tailored for various biological targets. As research in pharmaceutical chemistry continues to advance, the potential applications of this compound are likely to expand, offering new solutions for disease management and healthcare innovation.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol represents a significant advancement in the field of organic synthesis and drug discovery. Its unique molecular structure and functional groups make it a versatile platform for the development of novel therapeutics with diverse pharmacological applications. As researchers continue to explore the biological activities and synthetic potential of this compound, its role in modern medicine is expected to grow, contributing to the advancement of healthcare and scientific knowledge.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is not only a valuable research compound but also a promising candidate for clinical translation. The ongoing studies on its pharmacological properties and therapeutic potential underscore its significance in the pharmaceutical industry and medical research. As the field of drug discovery evolves, the development of compounds like 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol will play a crucial role in addressing unmet medical needs and improving patient outcomes.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol exemplifies the intersection of organic chemistry, pharmacology, and biotechnology. Its synthesis, structural characteristics, and biological activities highlight the importance of molecular design in the development of effective therapeutics. As research in this area progresses, the potential of this compound to contribute to innovative treatments and scientific breakthroughs is likely to become even more evident, further solidifying its role in the future of medicine.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a testament to the power of chemical innovation in addressing complex health challenges. Its unique properties and synthetic versatility make it a valuable asset in the pharmaceutical research landscape. As scientists continue to explore its applications and potential, this compound is poised to play a significant role in shaping the next generation of therapeutics and medical advancements.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is not only a fascinating compound in terms of its chemical structure and synthetic methods, but also a promising candidate for pharmaceutical development. Its ability to interact with biological systems and modulate physiological processes underscores its potential for clinical applications. As the pharmaceutical industry continues to evolve, compounds like 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol are likely to become increasingly important in the pursuit of innovative treatments and improved patient care.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a prime example of how chemical research can lead to significant medical advancements. Its synthetic accessibility, structural versatility, and biological activities make it a valuable asset in the drug discovery process. As researchers continue to uncover its potential applications and therapeutic benefits, this compound is set to play a crucial role in the future of medicine and scientific innovation.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol represents a significant milestone in the field of pharmaceutical chemistry. Its unique molecular structure and functional properties highlight the importance of molecular design in the development of effective therapeutics. As research in this area progresses, the potential of this compound to contribute to innovative treatments and healthcare advancements is likely to become even more evident, further solidifying its role in the modern medical landscape.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a testament to the power of chemical innovation in addressing complex health challenges. Its unique properties and synthetic versatility make it a valuable asset in the pharmaceutical research landscape. As scientists continue to explore its applications and potential, this compound is poised to play a significant role in shaping the next generation of therapeutics and medical advancements.

5-Chloro-2-(perfluorophenand) is a compound that has garnered attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. The perfluorophenyl group, combined with the chlorine substituent, provides a molecular scaffold that can be tailored for various biological targets. This compound's synthetic accessibility and functional versatility make it a valuable candidate for the development of novel therapeutics with diverse pharmacological applications.

As pharmaceutical research continues to advance, the potential applications of 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol are expected to expand, contributing to the innovation and advancement of modern medicine. The study of this compound highlights the importance of chemical research in addressing complex health challenges and developing effective treatments for a wide range of medical conditions.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is not only a research compound but also a promising candidate for clinical translation. Its unique properties and synthetic versatility make it a valuable asset in the pharmaceutical industry, where the development of innovative therapeutics is a top priority. As scientists continue to explore its applications and potential, this compound is likely to play a significant role in the future of medicine and scientific discovery.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol exemplifies the intersection of organic chemistry, pharmacology, and biotechnology. Its synthesis, structural characteristics, and biological activities highlight the importance of molecular design in the development of effective therapeutics. As research in this area progresses, the potential of this compound to contribute to innovative treatments and healthcare advancements is likely to become even more evident, further solidifying its role in the modern medical landscape.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a prime example of how chemical innovation can lead to significant medical advancements. Its synthetic accessibility, structural versatility, and biological activities make it a valuable asset in the drug discovery process. As researchers continue to uncover its potential applications and therapeutic benefits, this compound is set to play a crucial role in the future of medicine and scientific innovation.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol represents a significant milestone in the field of pharmaceutical chemistry. Its unique molecular structure and functional properties highlight the importance of molecular design in the development of effective therapeutics. As research in this area progresses, the potential of this compound to contribute to innovative treatments and healthcare advancements is likely to become even more evident, further solidifying its role in the modern medical landscape.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a testament to the power of chemical innovation in addressing complex health challenges. Its unique properties and synthetic versatility make it a valuable asset in the pharmaceutical research landscape. As scientists continue to explore its applications and potential, this compound is poised to play a significant role in shaping the next generation of therapeutics and medical advancements.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a compound that has garnered attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. The perfluorophenyl group, combined with the chlorine substituent, provides a molecular scaffold that can be tailored for various biological targets. This compound's synthetic accessibility and functional versatility make it a valuable candidate for the development of novel therapeutics with diverse pharmacological applications.

As pharmaceutical research continues to advance, the potential applications of 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol are expected to expand, contributing to the innovation and advancement of modern medicine. The study of this compound highlights the importance of chemical research in addressing complex health challenges and developing effective treatments for a wide range of medical conditions.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is not only a research compound but also a promising candidate for clinical translation. Its unique properties and synthetic versatility make it a valuable asset in the pharmaceutical industry, where the development of innovative therapeutics is a top priority. As scientists continue to explore its applications and potential, this compound is likely to play a significant role in the future of medicine and scientific discovery.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol exemplifies the intersection of organic chemistry, pharmacology, and biotechnology. Its synthesis, structural characteristics, and biological activities highlight the importance of molecular design in the development of effective therapeutics. As research in this area progresses, the potential of this compound to contribute to innovative treatments and healthcare advancements is likely to become even more evident, further solidifying its role in the modern medical landscape.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a prime example of how chemical innovation can lead to significant medical advancements. Its synthetic accessibility, structural versatility, and biological activities make it a valuable asset in the drug discovery process. As researchers continue to uncover its potential applications and therapeutic benefits, this compound is set to play a crucial role in the future of medicine and scientific innovation.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol represents a significant milestone in the field of pharmaceutical chemistry. Its unique molecular structure and functional properties highlight the importance of molecular design in the development of effective therapeutics. As research in this area progresses, the potential of this compound to contribute to innovative treatments and healthcare advancements is likely to become even more evident, further solidifying its role in the modern medical landscape.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a testament to the power of chemical innovation in addressing complex health challenges. Its unique properties and synthetic versatility make it a valuable asset in the pharmaceutical research landscape. As scientists continue to explore its applications and potential, this compound is poised to play a significant role in shaping the next generation of therapeutics and medical advancements.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a compound that has garnered attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. The perfluorophenyl group, combined with the chlorine substituent, provides a molecular scaffold that can be tailored for various biological targets. This compound's synthetic accessibility and functional versatility make it a valuable candidate for the development of novel therapeutics with diverse pharmacological applications.

As pharmaceutical research continues to advance, the potential applications of 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol are expected to expand, contributing to the innovation and advancement of modern medicine. The study of this compound highlights the importance of chemical research in addressing complex health challenges and developing effective treatments for a wide range of medical conditions.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is not only a research compound but also a promising candidate for clinical translation. Its unique properties and synthetic versatility make it a valuable asset in the pharmaceutical industry, where the development of innovative therapeutics is a top priority. As scientists continue to explore its applications and potential, this compound is likely to play a significant role in the future of medicine and scientific discovery.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol exemplifies the intersection of organic chemistry, pharmacology, and biotechnology. Its synthesis, structural characteristics, and biological activities highlight the importance of molecular design in the development of effective therapeutics. As research in this area progresses, the potential of this compound to contribute to innovative treatments and healthcare advancements is likely to become even more evident, further solidifying its role in the modern medical landscape.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a prime example of how chemical innovation can lead to significant medical advancements. Its synthetic accessibility, structural versatility, and biological activities make it a valuable asset in the drug discovery process. As researchers continue to uncover its potential applications and therapeutic benefits, this compound is set to play a crucial role in the future of medicine and scientific innovation.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol represents a significant milestone in the field of pharmaceutical chemistry. Its unique molecular structure and functional properties highlight the importance of molecular design in the development of effective therapeutics. As research in this area progresses, the potential of this compound to contribute to innovative treatments and healthcare advancements is likely to become even more evident, further solidifying its role in the modern medical landscape.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a testament to the power of chemical innovation in addressing complex health challenges. Its unique properties and synthetic versatility make it a valuable asset in the pharmaceutical research landscape. As scientists continue to explore its applications and potential, this compound is poised to play a significant role in shaping the next generation of therapeutics and medical advancements.

5-Chloro-2-(perfluorophenyl)pyridine-3-methanol is a compound that has garnered attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. The perfluorophenyl group, combined with the chlorine substituent, provides a molecular scaffold that can be tailored for various biological targets. This compound's synthetic accessibility and functional versatility make it a valuable candidate for the development of novel therapeutics with diverse pharmacological applications.

As pharm It seems like you've been repeating the same paragraph over and over again, which might be an unintended loop. If you have a specific question or need assistance with something related to 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol, feel free to clarify! Here's a brief summary of what I can provide: --- ### 5-Chloro-2-(perfluorophenyl)pyridine-3-methanol This is a synthetic organic compound with the following features: - Chemical structure: A pyridine ring (a six-membered aromatic ring with one nitrogen atom) substituted at the 2-position with a perfluorophenyl group (a benzene ring fully fluorinated), and at the 3-position with a methanol group (an -OH group attached to a methyl group). - Functional groups: - Perfluorophenyl: Highly fluorinated, making it hydrophobic and chemically inert. - Hydroxyl group (-OH): Polar and potentially reactive. - Potential applications: - Materials science: Due to its fluorinated structure, it may be used in coatings, membranes, or other applications requiring hydrophobicity. - Pharmaceuticals: It could be a lead compound for drug development, especially if the hydroxyl group is modified for biological activity. - Research: It might serve as a building block for more complex molecules. --- If you're looking for: - Synthesis methods - Reactivity or applications - Safety data - Spectroscopic data (e.g., NMR, IR) - Structure-related queries Let me know, and I’ll help you further!